Cas no 7781-98-8 (Ethyl 3-hydroxybenzoate)

Ethyl 3-hydroxybenzoate Properties

Names and Identifiers

• Ethyl 3-hydroxybenzoate
• M-Hydroxy ethyl benzoate
• Benzoic acid, 3-hydroxy-, ethyl ester
• Benzoic acid, m-hydroxy-, ethyl ester
• m-Ethoxycarbonylphenol
• m-Hydroxybenzoic acid ethyl ester
• RARECHEM AL BI 0067
• 3-HYDROXYBENZOIC ACID ETHYL ESTER
• Ethyl m-Hydroxybenzoate
• Ethyl-3-hydroxybenzoate
• ETHYL-3-HYDROXYBENZOATE(AS)
• Ethyl-m-hydroxybenzoate
• 3-hydroxy-benzoic acid ethyl ester
• ethyl 3-hydroxyphenylacetate
• Benzoicacid, m-hydroxy-, ethyl ester (6CI,7CI,8CI)
• NSC 32427
• MWSMNBYIEBRXAL-UHFFFAOYSA-N
• PubChem19923
• ethyl 3-oxidanylbenzoate
• ethyl-3-hydroxy-benzoate
• Ethyl 3-hydroxyl-benzoate
• 3-Hydroxybenzoic acid ethyl
• K
• 3-Hydroxybenzoic Acid Ethyl Ester
• EINECS 231-951-1
• AI3-20683
• GS-3102
• NS00037952
• CCG-357317
• EN300-16107
• SCHEMBL149288
• Q63409799
• Ethyl3-hydroxybenzoate
• Z53833420
• AE-562/40233260
• Ethyl 3-hydroxybenzoate, 99%
• FT-0615833
• MFCD00002296
• E0333
• InChI=1/C9H10O3/c1-2-12-9(11)7-4-3-5-8(10)6-7/h3-6,10H,2H2,1H
• AKOS000120553
• A839203
• META HYDROXY ETHYLBENZOATE
• NSC32427
• NSC-32427
• 7781-98-8
• CS-W017877
• F11274
• DTXSID10228435
• F3310-0952
• Benzoic acid, m-hydroxy, ethyl ester
• SY016314
• DB-056260
• STK062852
• +Expand

• MDL： MFCD00002296
• InChIKey： MWSMNBYIEBRXAL-UHFFFAOYSA-N
• Inchi： 1S/C9H10O3/c1-2-12-9(11)7-4-3-5-8(10)6-7/h3-6,10H,2H2,1H3
• SMILES： O(C([H])([H])C([H])([H])[H])C(C1C([H])=C([H])C([H])=C(C=1[H])O[H])=O
• BRN： 2208566

Computed Properties

• Exact Mass: 166.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 166.063
• Heavy Atom Count: 12
• Complexity: 156
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 46.5

Experimental Properties

• LogP: 1.56890
• PSA: 46.53000
• Refractive Index: 1.5286 (estimate)
• Water Partition Coefficient: Slightly soluble
• Boiling Point: 187-188 °C/31 mmHg(lit.)
• Melting Point: 71-73 °C (lit.)
• Flash Point: 187-188℃/31mm
• Color/Form: Tawny crystal or powder
• Density: 1.0680

Ethyl 3-hydroxybenzoate Security Information

• Symbol: GHS07
• WGK Germany：2
• Safety Term：S26;S37/39
• Safety Instruction： S36-S37/39-S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H315,H335
• Warning Statement： P261
• Prompt：warning
• Storage Condition：Store in a cool, dry place. Store in tightly closed containers.
• Risk Phrases： 22-37/38
• Signal Word：Warning
• HazardClass：IRRITANT

Ethyl 3-hydroxybenzoate Customs Data

• HS CODE：2918290000
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters